Cas no 921776-00-3 (2-{3-(4-methylphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-phenylacetamide)

• Product Name: 2-{3-(4-methylphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-phenylacetamide
• CAS No: 921776-00-3
• MF: C₂₃H₂₀N₄O₃
• MW: 400.429904937744
• CID: 5884605
• Update Time: 2025-05-22

2-{3-(4-methylphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-[(4-methylphenyl)methyl]-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl]-N-phenylacetamide
• 2-{3-(4-methylphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-phenylacetamide

• Inchi： 1S/C23H20N4O3/c1-16-9-11-17(12-10-16)14-27-22(29)21-19(8-5-13-24-21)26(23(27)30)15-20(28)25-18-6-3-2-4-7-18/h2-13H,14-15H2,1H3,(H,25,28)
• InChI Key： QJPLHOSUFDNCSD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CN1C2=CC=CN=C2C(=O)N(CC2=CC=C(C)C=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2-{3-(4-methylphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido3,2-dpyrimidin-1-yl}-N-phenylacetamide

Compound CAS No: 921776-00-3 - 2-{3-(4-Methylphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}-N-phenylacetamide

The compound with CAS No: 921776-00-3, named 2-{3-(4-methylphenyl)methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}-N-phenylacetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and structural versatility.

Pyrido[3,2-d]pyrimidine is a fused bicyclic system that forms the core of this compound. The presence of this moiety is crucial as it contributes to the molecule's stability and bioactivity. Recent studies have highlighted the importance of pyrido[3,2-d]pyrimidine derivatives in targeting various disease states, including cancer and inflammatory conditions. The 4-methylphenyl group attached to the pyrido[3,2-d]pyrimidine ring introduces additional electronic and steric effects, which can enhance the molecule's binding affinity to specific biological targets.

The N-phenylacetamide moiety further extends the functional diversity of this compound. Acetamide groups are known for their ability to modulate pharmacokinetic properties such as solubility and permeability. The phenyl group attached to the nitrogen atom adds aromaticity and potential for hydrogen bonding interactions with biological molecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and selectivity profiles of such complex molecules with unprecedented accuracy. For instance, molecular docking studies have revealed that 921776-00-3 exhibits strong binding affinity towards certain kinase enzymes, which are key players in cellular signaling pathways associated with cancer progression.

In addition to its enzymatic targets, this compound has shown promising results in preclinical models of neurodegenerative diseases. The dioxo groups within the pyrido[3,2-d]pyrimidine ring contribute to redox activity and may play a role in modulating oxidative stress pathways implicated in neurodegeneration.

One of the most exciting developments involving 921776-00-3 is its potential as a lead compound for drug repurposing efforts. By leveraging its unique structural features and bioactivity profiles, researchers are exploring its utility in treating rare genetic disorders where traditional therapeutic options are limited.

From a synthetic standpoint, the construction of 921776-00-3 involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the pyrido[3,2-d]pyrimidine core through cyclization reactions and subsequent functionalization to introduce the phenylacetamide group.

The development of efficient synthetic routes for such complex molecules is critical for advancing their translational potential. Recent innovations in catalytic methods and green chemistry have significantly improved the scalability and sustainability of these processes.

In conclusion, 921776-00-3 represents a cutting-edge example of how modern medicinal chemistry is pushing the boundaries of drug discovery. Its unique structure and diverse biological activities make it a valuable asset in addressing unmet medical needs across multiple therapeutic areas.